Cas no 64382-80-5 (2-Fluorobenzyl Isothiocyanate)
2-Fluorobenzyl Isothiocyanate is a fluorinated aromatic isothiocyanate compound, primarily used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its reactive isothiocyanate group, which facilitates efficient conjugation with amines and other nucleophiles, enabling the preparation of thiourea derivatives and heterocyclic compounds. The fluorine substituent enhances electronic properties, influencing reactivity and binding interactions in medicinal chemistry applications. This compound is particularly valuable in the development of bioactive molecules, including enzyme inhibitors and agrochemicals. It is typically handled under controlled conditions due to its lachrymatory properties. High purity grades ensure consistent performance in synthetic applications.
2-Fluorobenzyl Isothiocyanate structure
Product Name:2-Fluorobenzyl Isothiocyanate
CAS No:64382-80-5
MF:C8H6FNS
MW:167.203343868256
MDL:MFCD00046817
CID:513470
PubChem ID:144050
Update Time:2025-08-05
2-Fluorobenzyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-fluoro-2-(isothiocyanatomethyl)-
- 2-Fluorobenzyl isothiocyanate
- 1-fluoro-2-(isothiocyanatomethyl)benzene
- AKOS000212043
- MFCD00046817
- 64382-80-5
- GEO-02493
- 1-Fluoro-2-(isothiocyanatomethyl)benzene #
- DB-021124
- 2-Fluorobenzylisothiocyanate
- SCHEMBL3933178
- DTXCID20137084
- DTXSID90214593
- W-200476
- FS-4457
- 2-Fluorobenzyl Isothiocyanate
-
- MDL： MFCD00046817
- Inchi： 1S/C8H6FNS/c9-8-4-2-1-3-7(8)5-10-6-11/h1-4H,5H2
- InChI Key： HHJNPMOABDDXEL-UHFFFAOYSA-N
- SMILES： S=C=NCC1C=CC=CC=1F
Computed Properties
- Exact Mass: 167.02000
- Monoisotopic Mass: 167.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 44.4A^2
Experimental Properties
- Color/Form: Solids
- Density: 1,22 g/cm3
- Boiling Point: 130 °C
- Flash Point: 101.9 °C
- Refractive Index: 1.573
- PSA: 44.45000
- LogP: 2.42850
- Solubility: Not determined
2-Fluorobenzyl Isothiocyanate Security Information
- Hazard Statement： Toxic
- Hazardous Material transportation number：2810
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT-HARMFUL, KEEP COLD, LACHRYMATOR
- Risk Phrases：R20/21/22
- Storage Condition：Keep cold.
2-Fluorobenzyl Isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Fluorobenzyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F402510-100mg |
2-Fluorobenzyl Isothiocyanate |
64382-80-5 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | F402510-500mg |
2-Fluorobenzyl Isothiocyanate |
64382-80-5 | 500mg |
$ 95.00 | 2022-06-02 | ||
| TRC | F402510-1g |
2-Fluorobenzyl Isothiocyanate |
64382-80-5 | 1g |
$ 160.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003337-5g |
2-Fluorobenzyl isothiocyanate |
64382-80-5 | 98% | 5g |
942.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003337-1g |
2-Fluorobenzyl isothiocyanate |
64382-80-5 | 98% | 1g |
306.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003337-5g |
2-Fluorobenzyl isothiocyanate |
64382-80-5 | 98% | 5g |
942CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003337-1g |
2-Fluorobenzyl isothiocyanate |
64382-80-5 | 98% | 1g |
306CNY | 2021-05-08 | |
| Apollo Scientific | PC3721L-2g |
2-Fluorobenzyl isothiocyanate |
64382-80-5 | 98% | 2g |
£125.00 | 2023-09-02 | |
| Apollo Scientific | PC3721L-10g |
2-Fluorobenzyl isothiocyanate |
64382-80-5 | 98% | 10g |
£375.00 | 2023-09-02 | |
| abcr | AB112435-2 g |
2-Fluorobenzyl isothiocyanate, 97%; . |
64382-80-5 | 97% | 2 g |
€168.90 | 2023-07-20 |
2-Fluorobenzyl Isothiocyanate Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
64382-80-5 (2-Fluorobenzyl Isothiocyanate) Related Products
- 1027513-62-7(2,4-Difluorobenzylisothiocyanate)
- 2740-88-7(4-fluorobenzyl isothiocyanate)
- 63351-94-0(3-Fluorobenzyl Isothiocyanate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
